Cas no 7014-39-3 (Neoisoliquritin)

Neoisoliquiritin is a flavonoid compound derived from Glycyrrhiza species, notably Glycyrrhiza uralensis. It exhibits notable antioxidant, anti-inflammatory, and neuroprotective properties, making it valuable in pharmaceutical and cosmetic applications. Structurally, it is a chalcone glycoside, contributing to its bioactivity and stability. Research highlights its potential in mitigating oxidative stress and modulating inflammatory pathways, suggesting therapeutic utility in chronic diseases. Its solubility and bioavailability are enhanced through advanced extraction and formulation techniques. Neoisoliquiritin is also studied for its skin-brightening effects, attributed to tyrosinase inhibition. Analytical methods such as HPLC ensure high purity and consistency, meeting industry standards for research and commercial use.

Neoisoliquritin structure

Product Name:Neoisoliquritin

CAS No:7014-39-3

MF:C₂₁H₂₂O₉

MW:418.3940

CID:974665

PubChem ID:72728334

Update Time:2025-06-06

Neoisoliquritin Chemical and Physical Properties

Names and Identifiers

- neoisoliquiritin
- 1-(2,4-Dihydroxyphenyl)-3-[4-(beta-D-glucopyranosyloxy)phenyl]-2-propen-1-one
- NEOISOLIQURITIN
- (E)-1-(2,4-dihydroxyphenyl)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
- 1-(2,4-Dihydroxyphenyl)-3-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
- (E)-1-(2,4-dihydroxyphenyl)-3-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
- 1-(2,4-Dihydroxyphenyl)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
- FT-0775806
- B0005-465033
- 7014-39-3
- Neoisoliquiritigenin
- LMPK12120021
- AS-56442
- DA-64547
- HY-N0765
- MEGxp0_001945
- CHEBI:80839
- 4-[(1E)-3-(2,4-dihydroxyphenyl)-3-oxoprop-1-en-1-yl]phenyl beta-D-glucopyranoside
- SCHEMBL676338
- CCG-268868
- DTXSID901317746
- I1144
- YNWXJFQOCHMPCK-LXGDFETPSA-N
- s9293
- (E)-1-(2,4-dihydroxyphenyl)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxyphenyl]prop-2-en-1-one
- 4-((1E)-3-(2,4-dihydroxyphenyl)-3-oxoprop-1-en-1-yl)phenyl beta-D-glucopyranoside
- BDBM50362885
- 2-PROPEN-1-ONE, 1-(2,4-DIHYDROXYPHENYL)-3-(4-(.BETA.-D-GLUCOPYRANOSYLOXY)PHENYL)-, (2E)-
- AKOS015897131
- CS-0009792
- C16978
- Isoliquiritin?
- Q-100563
- Isoliquiritoside
- 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(4-(beta-D-glucopyranosyloxy)phenyl)-, (2E)-
- MFCD00272145
- CHEMBL599763
- 2Y348H1V4W
- Isoliquiritin
- 4-beta-D-glucopyranosyloxy-2',4'-dihydroxy-trans-chalcone
- SCHEMBL25189174
- Q27151336
- UNII-2Y348H1V4W
- 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-[4-(.beta.-D-glucopyranosyloxy)phenyl]-, (2E)-
- AC-34973
- 5041-81-6
- Neoisoliquritin
- Inchi： 1S/C21H22O9/c22-10-17-18(26)19(27)20(28)21(30-17)29-13-5-1-11(2-6-13)3-8-15(24)14-7-4-12(23)9-16(14)25/h1-9,17-23,25-28H,10H2/b8-3+
- InChI Key： YNWXJFQOCHMPCK-FPYGCLRLSA-N
- SMILES： O1C([H])(C([H])(C([H])(C([H])(C1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(/C(/[H])=C(\[H])/C(C2C([H])=C([H])C(=C([H])C=2O[H])O[H])=O)=C([H])C=1[H]

Computed Properties

Exact Mass: 418.12638228 g/mol
Monoisotopic Mass: 418.12638228 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 589
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 418.4
XLogP3: 1.7
Topological Polar Surface Area: 157

Experimental Properties

Density: 1.528
Melting Point: 230-232 ºC
Solubility: 1292 mg/L @ 25 °C (est)

Neoisoliquritin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chengdu Biopurify Phytochemicals Ltd	BP3266-20mg	Neoisoliquiritigenin	7014-39-3	98%	20mg	$490	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP3266-5mg	Neoisoliquiritigenin	7014-39-3	98%	5mg	$160	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP3266-10mg	Neoisoliquiritigenin	7014-39-3	98%	10mg	$290	2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N83550-10mg	Neoisoliquiritin	7014-39-3		10mg	¥1798.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2371-1 mg	Neoisoliquiritin	7014-39-3		1mg	￥1473.00	2022-04-26
A2B Chem LLC	AH18519-20mg	Neoisoliquiritin	7014-39-3	≥98%	20mg	$244.00	2024-04-19
Crysdot LLC	CD11069973-10mg	Neoisoliquiritin	7014-39-3	97%	10mg	$290	2024-07-18
Crysdot LLC	CD11069973-25mg	Neoisoliquiritin	7014-39-3	97%	25mg	$580	2024-07-18
Crysdot LLC	CD11069973-50mg	Neoisoliquiritin	7014-39-3	97%	50mg	$950	2024-07-18
Aaron	AR00FF9F-20mg	2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-[4-(b-D-glucopyranosyloxy)phenyl]-	7014-39-3	98%	20mg	$191.00	2025-02-11